3-(3-(4-benzylpiperazin-1-yl)-3-oxopropyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-[3-(4-benzylpiperazin-1-yl)-3-oxopropyl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C22H24N4O3/c27-20(25-14-12-24(13-15-25)16-17-6-2-1-3-7-17)10-11-26-21(28)18-8-4-5-9-19(18)23-22(26)29/h1-9H,10-16H2,(H,23,29)
• InChI Key: SBXFEZJGLPVCSG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)CCN3C(=O)C4=CC=CC=C4NC3=O
• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol

Description

3-(3-(4-benzylpiperazin-1-yl)-3-oxopropyl)quinazoline-2,4(1H,3H)-dione, also known as BQ-123, is a selective endothelin A receptor antagonist. It was first synthesized in 1991 by Clozel et al. and has since been extensively studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Anticancer Potential

Quinazolinone derivatives have been evaluated for their cytotoxic activity against various cancer cell lines. A study by Poorirani et al. (2018) explored the synthesis of novel quinazolinone derivatives and their cytotoxic evaluation, showing significant activity against MCF-7 and HeLa cell lines. These compounds represent a class of potential anticancer agents, highlighting the importance of quinazolinone scaffolds in the development of new therapeutic options (Poorirani et al., 2018).

Synthesis and Pharmaceutical Applications

Quinazoline-2,4(1H,3H)-diones serve as key intermediates in synthesizing a broad range of pharmaceutically relevant compounds. Vessally et al. (2017) discussed the chemical fixation of CO2 into 2-aminobenzonitriles as a novel strategy for synthesizing functionalized quinazoline-2,4(1H,3H)-diones. This approach is highlighted for its green chemistry perspective, offering a sustainable method for producing these valuable heterocyclic compounds, which are crucial building blocks in the synthesis of drugs like Zenarestat, Prazosin, Bunazosin, and Doxazosin (Vessally et al., 2017).

Green Chemistry and Sustainable Synthesis

Efforts have been made to develop green and sustainable synthetic methods for quinazoline-2,4(1H,3H)-diones. Patil et al. (2009) reported a green protocol for synthesizing quinazoline-2,4(1H,3H)-diones from carbon dioxide and 2-aminobenzonitriles using a basic ionic liquid as a catalyst. This method is characterized by its solvent-free conditions and the ability to recycle the ionic liquid, demonstrating an environmentally friendly approach to synthesizing these compounds, which are intermediate for several drugs (Patil et al., 2009).